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Compound of Interest

Compound Name: QAQ dichloride

Cat. No.: B1150262

Get Quote

Executive Summary & Compound Profile
QAQ Dichloride is a specialized photoswitchable quaternary ammonium compound used

primarily as a voltage-gated ion channel blocker (targeting NaV, CaV, and KV channels). Unlike

generic reagents, its disposal requires strict adherence to protocols designed for biologically

active cations.

The disposal strategy is dictated by two critical molecular characteristics:

Quaternary Ammonium Structure: High aquatic toxicity due to membrane disruption in

aquatic organisms. Zero-tolerance for drain disposal.

Photosensitivity: The azobenzene core isomerizes under light (380nm vs 500nm). While less

critical for waste, accidental activation/degradation can complicate chemical inventory

tracking.
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Property Specification Operational Implication

CAS Number 1204416-85-2
Use for hazardous waste

tagging.

Molecular Weight 567.60 g/mol High MW cation; non-volatile.

Solubility Water, DMSO
Mobile in water systems. High

leaching risk if landfilled.

Stability Photosensitive
Store/Dispose in amber or foil-

wrapped containers.

Hazard Class Irritant / Aquatic Toxin
Requires "Toxic" and "Irritant"

GHS labeling.

Pre-Operational Safety (The "Pre-Flight" Check)
Before handling waste, ensure the following barrier protections are in place. This is not just

compliance; it is a biological necessity to prevent channel-blocking agents from systemic

absorption.

Hand Protection: Nitrile rubber gloves (Minimum thickness: 0.11 mm).

Scientific Logic:[1] QAQ is a large cation. Standard nitrile provides excellent permeation

resistance against quaternary ammonium salts in aqueous or DMSO solution. Latex is not

recommended due to potential micropores and allergenicity.

Respiratory Protection: If handling the dry powder form, a P95/N95 particulate respirator or

work within a Class II Biosafety Cabinet/Fume Hood is mandatory to prevent inhalation of

dust.

Eye Protection: Chemical splash goggles (ANSI Z87.1 compliant).

Disposal Workflows
A. The "Zero-Drain" Mandate
Never pour QAQ dichloride solutions down the sink. Quaternary ammonium compounds

(QACs) are stable surfactants. They pass through standard wastewater treatment plants largely
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unchanged and exhibit high acute toxicity to aquatic life (LC50 values for QACs are often <1

mg/L for fish).

B. Liquid Waste Protocol (Stock Solutions & Mother
Liquors)

Segregation: Do not mix QAQ waste with anionic surfactants (e.g., SDS, soaps).

Mechanism:[1][2][3][4][5] Mixing cationic QAQ with anionic waste causes immediate

precipitation of a waxy, insoluble complex that clogs waste drums and complicates

incineration.

Container: Collect in High-Density Polyethylene (HDPE) carboys.

Labeling: Tag as "Hazardous Waste - Toxic Organic Liquid".

Constituents: List "QAQ Dichloride" and the solvent (e.g., "Water" or "DMSO").

Deactivation (Optional but Recommended): For high concentrations (>10 mM), oxidative

degradation using dilute bleach (sodium hypochlorite) can cleave the azobenzene bond,

reducing biological activity prior to pickup, though professional incineration is the primary

destruction method.

C. Solid Waste Protocol
Contaminated Items: Weighing boats, pipette tips, and gloves.

Containment: Double-bag in clear polyethylene bags (4 mil thickness).

Sharps: If needles were used for injection studies, place in a rigid Red Sharps Container. Do

not recap needles.

Visualized Workflows
Diagram 1: Waste Stream Decision Tree
This logic flow ensures no cross-contamination or regulatory violations occurs during the

disposal sorting process.
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Figure 1: Decision logic for segregating QAQ dichloride waste to prevent chemical

incompatibility (precipitation).
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Diagram 2: Spill Response Protocol
Immediate actions to take in the event of a powder spill or liquid splash.
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(Prevent Dust)
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Dispose as
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Figure 2: Step-by-step containment strategy.[5][6][7][8] Note the wetting of powder spills to

prevent inhalation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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